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Compound Name: 5'-Bromo-2'-hydroxyacetophenone

Cat. No.: B072681 Get Quote

An In-depth Technical Guide to 5'-Bromo-2'-hydroxyacetophenone

For Researchers, Scientists, and Drug Development Professionals

Abstract
5'-Bromo-2'-hydroxyacetophenone is a synthetic crystalline solid that serves as a crucial

intermediate in the synthesis of pharmaceuticals and fine chemicals.[1] This document provides

a comprehensive overview of its chemical and physical properties, detailed experimental

protocols for its synthesis and key reactions, and a summary of its applications and safety

profile. The information is intended to support research and development activities in medicinal

chemistry and organic synthesis.

Chemical and Physical Properties
5'-Bromo-2'-hydroxyacetophenone is a white to off-white or pale yellow crystalline powder at

room temperature.[1][2] It is composed of a substituted aromatic ring containing a ketone, a

hydroxyl group, and a bromine atom.[1]

Table 1: Physicochemical Properties of 5'-Bromo-2'-hydroxyacetophenone
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Property Value Source(s)

Molecular Formula C₈H₇BrO₂ [1][2][3][4]

Molecular Weight 215.04 g/mol [1][2][3]

CAS Number 1450-75-5 [1][2][3][4]

Melting Point 58-61 °C [1][2][3][5][6]

Boiling Point 282.6 °C @ 760 mmHg [1][3]

135-143 °C @ 16 Torr [6]

Density 1.586 - 1.6 g/cm³ [1][3]

Flash Point 124.7 °C [1][3]

Vapor Pressure 0.00194 mmHg @ 25°C [1]

Solubility Soluble in Chloroform [6]

Appearance
White to pale yellow crystalline

powder
[2]

LogP 2.36 - 3.11 [1][3]

Refractive Index 1.591 [1]

Spectral Data
Mass spectrometry data for 5'-Bromo-2'-hydroxyacetophenone shows a molecular ion peak

at m/z 214.[7] Key fragments are observed at m/z values including 43.0 (29.9%) and 63.0

(25.6%).[7]

Experimental Protocols
Synthesis via Fries Rearrangement
A primary method for synthesizing 5'-Bromo-2'-hydroxyacetophenone is the Fries

rearrangement of 4-bromophenyl acetate.[2][8]

Methodology:
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Acetylation of p-Bromophenol: To a three-neck flask containing p-Bromophenol (92 g, 536

mmol), add acetyl chloride (46 g, 590 mmol) dropwise at 0°C.[8]

Stir the mixture at room temperature for 2 hours.[8]

Fries Rearrangement: Increase the temperature to 130°C and add aluminum chloride (128 g,

965 mmol) in portions.[8]

Maintain the mixture at 130°C and stir for an additional 2 hours.[8]

Work-up: After the reaction is complete, cool the mixture and add ice-water.[8]

Extract the product with ethyl acetate.[8]

Dry the organic layer over anhydrous sodium sulfate and remove the solvent to yield the final

product as a white solid (Yield: 87%).[8]
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Synthesis of 5'-Bromo-2'-hydroxyacetophenone

Step 1: Acetylation

Step 2: Fries Rearrangement

Step 3: Work-up

p-Bromophenol

4-Bromophenyl_acetate

Acetyl Chloride, 0°C -> RT, 2h

Acetyl_Chloride

5'-Bromo-2'-
hydroxyacetophenone

AlCl₃, 130°C, 2h

AlCl3

Ice-water quench,
Ethyl Acetate Extraction

Purified Product
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Key Applications and Reactions

5'-Bromo-2'-
hydroxyacetophenone

Ligand for Vanadium(IV)
Complexes

Precursor for
6-Bromochromen-4-one

Synthesis of
Benzohydrazide Derivatives Site-selective Iodination

Pyridine Iodine
Monochloride

Spermicidal Activity DNA Repair Enzyme
Inhibitor Scaffolds Pharmaceutical Intermediates 5'-bromo-2'-hydroxy-

3'-iodoacetophenone

Pyridine Iodine
Monochloride

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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